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Compound of Interest

Compound Name: Alloxydim

Cat. No.: B13751712

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the aqueous solubility and
stability of alloxydim sodium salt. The information is curated for professionals in research,
scientific, and drug development fields, presenting quantitative data, detailed experimental
methodologies, and visual representations of degradation pathways.

Agueous Solubility of Alloxydim Sodium Salt

Alloxydim sodium salt is characterized by its high solubility in water.[1][2] This property is a
key factor in its environmental fate and bioavailability.

Quantitative Solubility Data

The solubility of alloxydim sodium salt in water is significantly influenced by temperature and
pH. A summary of available quantitative data is presented in Table 1.

Table 1: Aqueous Solubility of Alloxydim Sodium Salt

Temperature (°C) pH Solubility (mg/L) Reference
20 7 2,000,000 [1]
30 Not Specified High [1]
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Experimental Protocol for Solubility Determination
(OECD Guideline 105)

The determination of water solubility for chemical substances like alloxydim sodium salt is
standardized by the OECD Guideline 105. This guideline outlines two primary methods: the
Column Elution Method and the Flask Method.

This method is suitable for substances with low solubility. A column is packed with a solid
support material coated with the test substance. Water is then passed through the column at a
slow, constant rate. The concentration of the substance in the eluate is measured over time
until a plateau is reached, which represents the water solubility.

For highly soluble substances like alloxydim sodium salt, the Flask Method is more
appropriate. A supersaturated solution of the substance in water is prepared and allowed to
equilibrate at a constant temperature with continuous stirring. After equilibrium is reached
(typically after 24 hours), the solution is filtered or centrifuged to remove undissolved particles.
The concentration of the dissolved substance in the clear aqueous phase is then determined
using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Stability of Alloxydim Sodium Salt in Water

Alloxydim sodium salt is susceptible to degradation in aqueous environments, primarily
through hydrolysis and photolysis. Its stability is a critical parameter for determining its
persistence and potential environmental impact.

Hydrolytic Stability
Hydrolysis is a chemical process in which a molecule is cleaved into two parts by the addition

of a water molecule. The rate of hydrolysis is highly dependent on the pH of the aqueous
solution.

Specific hydrolysis data for alloxydim sodium across a range of pH values is not readily
available in the public domain. However, it is known to be more stable in neutral to slightly
alkaline conditions.

The OECD Guideline 111 provides a framework for assessing the rate of hydrolysis of
chemicals as a function of pH.
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o Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and
9.

e |ncubation: The test substance is added to each buffer solution in the dark at a constant
temperature (e.g., 25°C or 50°C).

o Sampling and Analysis: Aliquots are taken at various time intervals, and the concentration of
the parent substance and any major degradation products are determined using a suitable
analytical method like HPLC or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Data Analysis: The rate of hydrolysis and the half-life (DT50) of the substance are calculated
for each pH value.

Photolytic Stability

Photolysis is the degradation of a molecule caused by the absorption of light. Alloxydim is
susceptible to rapid degradation in the presence of light.

The rate of photolysis of alloxydim is influenced by the light source and the composition of the
water. Half-lives can range from minutes to a few hours under simulated or natural sunlight.[3]

[4115]

Table 2: Photolytic Half-life of Alloxydim in Water

Water Type Irradiation Source Half-life (t'4) Reference

_ _ Dependent on water
Various aqueous Natural and simulated

i o composition and [3][5]
media solar irradiation o
radiation source
Chlorinated water Not specified < 30 seconds [6]

The OECD Guideline 316 outlines the methodology for determining the direct
phototransformation of chemicals in water.

o Sample Preparation: A solution of the test substance in sterile, purified water is prepared.
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e Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a
xenon arc lamp). Control samples are kept in the dark to assess for other degradation
processes like hydrolysis.

o Sampling and Analysis: Samples are collected at various time points, and the concentration
of the parent compound and its photoproducts are quantified by HPLC or LC-MS.

e Quantum Yield Calculation: The data is used to calculate the quantum yield, which is a
measure of the efficiency of the photochemical process. This allows for the estimation of the
environmental photolysis rate under different conditions.

Degradation of Alloxydim Sodium Salt in Water

The degradation of alloxydim in water proceeds through several pathways, leading to the
formation of various transformation products.

Degradation in Chlorinated Water

In chlorinated water, alloxydim undergoes extremely rapid degradation, with a half-life of less
than 30 seconds.[6] This process leads to the formation of chlorinated by-products.

Photodegradation Pathway

The primary photodegradation pathway for alloxydim in water involves the reduction of the
oxime group to form an imine.[3][5] Another identified mechanism is the cleavage of the N-O
bond.

Below is a simplified representation of the photodegradation pathway of alloxydim.

Reduction of
oxime group

) Imine Derivative
(Photolysis)

Alloxydim Sodium N-O bond cleavage
(Photolysis)

Other Degradation
Products
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Click to download full resolution via product page

Caption: Simplified photodegradation pathway of Alloxydim Sodium in water.

Experimental Workflows

The following diagrams illustrate the general workflows for determining the solubility and
stability of chemical compounds in water as per OECD guidelines.
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Caption: General workflow for determining water solubility (OECD 105).
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Caption: General workflows for hydrolysis and photolysis stability studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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